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Introduction
Substance P (SP), an undecapeptide neuropeptide, and its fragments are crucial modulators of

neuronal activity, primarily through the neurokinin-1 receptor (NK1R). The C-terminal fragment,

Substance P (4-11), has garnered significant interest for its biological activity.[1] Depending on

the specific analog, Substance P (4-11) can act as either an agonist or a potent antagonist of

the NK1 receptor.[1] This dual potential makes it a valuable tool for investigating neuronal

signaling, neuroinflammation, and neurodegenerative processes in primary neuron cultures.

These application notes provide a comprehensive guide for the use of Substance P (4-11) in
primary neuron cultures, covering its biological activities, signaling pathways, and detailed

experimental protocols.

Biological Activity and Signaling
Substance P and its analogs exert their effects by binding to the NK1R, a G-protein coupled

receptor.[2] The downstream signaling cascade is multifaceted and can lead to divergent

cellular outcomes, including both neuroprotection and excitotoxicity, often in a concentration-

dependent manner.[3][4]

Key Signaling Events:
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NK1R Activation: Binding of Substance P or its agonists to NK1R activates associated G-

proteins (Gq/11).

Phospholipase C (PLC) Activation: The activated G-protein stimulates PLC, which

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG).

Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, leading to the

release of intracellular calcium (Ca2+).

MAPK/ERK Pathway Activation: The signaling cascade, often involving protein kinase C

(PKC) activated by DAG and Ca2+, leads to the phosphorylation and activation of the

Mitogen-Activated Protein Kinase (MAPK) cascade, including the Extracellular signal-

Regulated Kinase (ERK).

The ultimate cellular response to Substance P (4-11) in primary neurons can be either

neuroprotective, particularly against insults like amyloid-beta toxicity, or neurotoxic at higher

concentrations or with prolonged exposure.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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